Cas no 114720-33-1 (Styryl 7)

• Product Name: Styryl 7
• CAS No: 114720-33-1
• MF: C₂₈H₃₀N₂O₃S₂
• MW: 506.68
• CID: 190742
• Update Time: 2019-03-25

Styryl 7 Chemical and Physical Properties

Names and Identifiers

• Styryl 7
• 4-[(1E,3E)-4-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)buta-1,3-dienyl]-N,N-dimethylaniline
• STYRYL 7 CONTAINS <1 MOLE MEOHMOLE DYE
• exciton cation
• 2-[4-[4-(Dimethylamino)phenyl]-1,3-butadienyl]-3-ethylbenzothiazolium p-toluenesulfonate
• 2-[4-(4-DIMETHYLAMINOPHENYL)-1,3-BUTADIENYL]-3-ETHYLBENZOTHIAZOLIUM P-TOLUENESULFONATE
• 2-(4-[DIMETHYLAMINOPHENYL]-1,3-BUTADIENYL)-3-ETHYLBENZOTHIAZOLIUM P-TOLUENESULFONATE SALT
• 2-((1E,3E)-4-(4-(dimethylamino)phenyl)buta-1,3-dienyl)-3-ethylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate
• mole dye
• MOLE DYE, PURE
• STYRYL 7, CONTAINS < 1 MOLE MEOH
• Styryl 7,pure,contains < 1 mole MeOH
• Styryl 7 Dye content 95 %
• styryl7contains<1molemeohmoledye
• 4-[(1E,3E)-4-(3-ETHYLBENZOTHIAZOL-2-YL)BUTA
• Styryl 7,pure,contains < 1 mole MeOH/mole dye
• STYRYL 7, CONTAINS < 1 MOLE MEOH/MOLE DYE, PURE

• Inchi： InChI=1S/C21H23N2S.C7H8O3S/c1-4-23-19-10-6-7-11-20(19)24-21(23)12-8-5-9-17-13-15-18(16-14-17)22(2)3;1-6-2-4-7(5-3-6)11(8,9)10/h5-16H,4H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： GJJVQOSJWDZAQM-UHFFFAOYSA-M
• SMILES： C1=CC=CC2SC(/C=C/C=C/C3=CC=C(N(C)C)C=C3)=[N+](CC)C=21.C1=CC(S([O-])(=O)=O)=CC=C1C

Computed Properties

• Exact Mass: 506.17000
• Monoisotopic Mass: 335.158194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 5.9
• Topological Polar Surface Area: 35.4

Experimental Properties

• Color/Form: Not available
• Density: 1.1331 (rough estimate)
• Melting Point: 215 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.7140 (estimate)
• PSA: 100.94000
• LogP: 6.98120
• Solubility: Not available

Styryl 7 Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R36/37/38